Cas no 71103-76-9 (Pyrimidine, 4-(4-methylphenyl)-2,6-diphenyl-)
71103-76-9 structure
Product Name:Pyrimidine, 4-(4-methylphenyl)-2,6-diphenyl-
CAS No:71103-76-9
MF:C23H18N2
MW:322.402425289154
CID:546037
PubChem ID:12486442
Update Time:2025-04-19
Pyrimidine, 4-(4-methylphenyl)-2,6-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 4-(4-methylphenyl)-2,6-diphenyl-
- 4-(4-methylphenyl)-2,6-diphenylpyrimidine
- 71103-76-9
- 2,4-diphenyl-6-(p-tolyl)pyrimidine
- SCHEMBL12655455
- DTXSID00500050
-
- Inchi: 1S/C23H18N2/c1-17-12-14-19(15-13-17)22-16-21(18-8-4-2-5-9-18)24-23(25-22)20-10-6-3-7-11-20/h2-16H,1H3
- InChI Key: FHDVOTRYVUVFBV-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC=CC=2)=NC(C2C=CC=CC=2)=CC=1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 322.14714
- Monoisotopic Mass: 322.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Pyrimidine, 4-(4-methylphenyl)-2,6-diphenyl- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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